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Based on the search results, here is a summary of the information that is available about this compound:

Information . .
Available Details Source | Context
Category
Compound HSD17B13-IN-89 A named inhibitor in a structural
Name database [1].
PDB ID 8G89 The code for its 3D structure in the

Target Protein

Structural
Details

Inhibitor
Series

17B-hydroxysteroid dehydrogenase 13
(HSD17B13)

Co-crystal structure with HSD17B13, its
NAD+ cofactor, and a bound lipid/detergent
molecule [1].

Part of a series of sulfonamide-based
inhibitors [5].

Protein Data Bank [1].

A liver-enriched, lipid droplet-
associated enzyme [2] [3] [4].

Provides a basis for structure-based
drug design.

Developed from high-throughput
screening and medicinal chemistry
optimization.
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Since direct dosing data is unavailable, here are practical steps you can take to gather the necessary

information for your research:

e Check Preprint Servers: Search platforms like bioRxiv for unpublished preprints that might contain
preliminary data on in vivo studies with this compound.

¢ Consult Chemical Vendors: If the inhibitor is available for purchase from a chemical supplier, their
product documentation or technical support may have unpublished data or recommendations.

¢ Analyze Structural Data: The available co-crystal structure (PDB: 8G89) is a valuable resource for
understanding the compound's binding mode and can inform further analog design and profiling [1].

¢ Review Related Protocols: While not for IN-89 specifically, published methodologies on evaluating
HSD17B13 inhibitors in mouse models of NAFLD/MASH can provide a framework for your own

experiments [2] [6].

HSD17B13-IN-89 Putative Mechanism of Action

Based on the structural data, the following diagram illustrates how HSD17B13-IN-89 is believed to function

at a molecular level. This can guide your understanding of its therapeutic potential.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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